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Compound of Interest

Compound Name: Himbosine

Cat. No.: B10819013 Get Quote

Himbosine: A Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Himbosine, a complex polycyclic alkaloid, has garnered interest within the scientific community

for its potential pharmacological activities. This document provides an in-depth technical

overview of Himbosine, encompassing its chemical structure, physicochemical properties,

biological effects, and available experimental protocols. The information is curated to support

researchers and professionals in the fields of medicinal chemistry, pharmacology, and drug

development in their exploration of this natural compound.

Chemical Structure and Identifiers
Himbosine is a structurally intricate alkaloid isolated from the bark of trees belonging to the

Himantandra species. Its complex framework presents a unique scaffold for potential

therapeutic applications.

Table 1: Chemical Identifiers of Himbosine
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Identifier Value Citation

IUPAC Name

methyl

(1R,2S,4aR,4bR,5S,6R,7aS,9

R,11S,11aS,12S,15S)-2,9,11-

tris(acetyloxy)-1-

(benzoyloxy)-1,2,3,4,4a,6,7,7a,

8,9,11,11a-dodecahydro-15-

methyl-5,6,9-

[1]butanyl[2]ylidene-5H-

benz[3][4]indeno[7a,1-

b]pyrrole-10-carboxylate

CAS Number 15448-14-3 [1]

Molecular Formula C35H41NO10 [1]

Canonical SMILES

CC1CCC2C3N1C45C6CCC(C

(C6C(C(=C4C2(CC5C3)OC(=

O)C)C(=O)OC)OC(=O)C)OC(=

O)C7=CC=CC=C7)OC(=O)C

Physicochemical Properties
The physicochemical properties of Himbosine are critical for its handling, formulation, and

pharmacokinetic profiling. While comprehensive experimental data is limited, the following

information has been reported.

Table 2: Physicochemical Properties of Himbosine
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Property Value Citation

Molecular Weight 635.7 g/mol [1]

Solubility
Soluble in Dimethyl Sulfoxide

(DMSO)
[1]

Melting Point Not reported

Boiling Point Not reported

Appearance Not reported

Biological Activity and Mechanism of Action
Preliminary studies on the biological activity of Himbosine and related alkaloids from

Galbulimima species suggest potential effects on the cardiovascular system.

Cardiovascular Effects
Early pharmacological screening of alkaloids from Galbulimima species, including Himbosine,

indicated cardiovascular activity. Specifically, Himbosine was found to induce modest

hypotension in cats at doses ranging from 2.5 to 10 mg/kg[2]. This suggests a potential

vasodilatory or cardiodepressant effect, although the precise mechanism remains to be

elucidated.

Signaling Pathways
Currently, there is a lack of detailed studies investigating the specific signaling pathways

modulated by Himbosine. Given its hypotensive effects, potential mechanisms could involve

interactions with adrenergic receptors, calcium channels, or other pathways involved in the

regulation of blood pressure. Further research is required to identify the molecular targets of

Himbosine and delineate its mechanism of action.

The following diagram illustrates a hypothetical workflow for investigating the mechanism of

action of Himbosine.
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In Vitro Studies

Ex Vivo Studies

In Vivo Studies

Receptor Binding Assays
(e.g., Adrenergic, Muscarinic)

Enzyme Inhibition Assays
(e.g., ACE, PDE)

Cell-Based Assays
(e.g., Calcium influx, cAMP levels)

Mechanism_Elucidation

Isolated Tissue/Organ Bath
(e.g., Aortic rings, Langendorff heart)

Determine vasoactive/
cardiomodulatory effects

Animal Models of Hypertension

Hemodynamic Monitoring
(Blood Pressure, Heart Rate)

Himbosine

Click to download full resolution via product page

Caption: Workflow for Investigating Himbosine's Mechanism of Action.

Experimental Protocols
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Detailed experimental protocols for the isolation and synthesis of Himbosine are not readily

available in the public domain. However, general methodologies for the extraction of alkaloids

from Galbulimima species can be adapted.

Isolation from Natural Sources
Himbosine is naturally found in the bark of Galbulimima baccata and Galbulimima

belgraveana[5][6]. A general procedure for the extraction of alkaloids from these plant materials

is as follows:

Extraction: The dried and milled bark is exhaustively extracted with a solvent such as

methanol.

Acid-Base Extraction: The crude methanol extract is subjected to an acid-base extraction

procedure to separate the alkaloids from other plant constituents. This typically involves

partitioning the extract between an acidic aqueous solution and an organic solvent. The

alkaloids are protonated and move into the aqueous phase.

Basification and Re-extraction: The acidic aqueous layer is then basified, and the

deprotonated alkaloids are extracted back into an organic solvent.

Chromatographic Purification: The resulting crude alkaloid mixture is then subjected to

various chromatographic techniques, such as column chromatography over silica gel or

alumina, followed by preparative thin-layer chromatography (TLC) or high-performance liquid

chromatography (HPLC) to isolate the individual alkaloids, including Himbosine.

The following diagram outlines a general workflow for the isolation of Himbosine.
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Caption: General Workflow for Himbosine Isolation.

Total Synthesis
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As of the current literature survey, a total synthesis of Himbosine has not been reported. The

complex, highly substituted polycyclic structure of Himbosine presents a significant challenge

for synthetic organic chemists.

Future Directions
Himbosine represents an intriguing natural product with potential therapeutic applications.

Future research should focus on:

Comprehensive Physicochemical Characterization: Determination of key properties such as

melting point, boiling point, and solubility in various solvents.

Elucidation of Mechanism of Action: In-depth studies to identify the molecular targets and

signaling pathways responsible for its hypotensive effects.

Pharmacokinetic and Toxicological Profiling: Evaluation of its absorption, distribution,

metabolism, excretion (ADME), and toxicity to assess its drug-like properties.

Total Synthesis: Development of a synthetic route to enable the preparation of analogues for

structure-activity relationship (SAR) studies and to provide a sustainable supply for further

research.

Conclusion
This technical guide provides a summary of the current knowledge on Himbosine. While its

chemical structure is well-defined, significant gaps remain in our understanding of its

physicochemical properties, biological activity, and mechanism of action. The information

presented herein is intended to serve as a valuable resource for researchers and to stimulate

further investigation into the therapeutic potential of this complex natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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